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Compound of Interest

Compound Name: 1-Piperidinepentanoic acid

Cat. No.: B15547701 Get Quote

An In-depth Technical Guide on 1-
Piperidinepentanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of 1-
Piperidinepentanoic acid. Despite a comprehensive search of scientific literature and

chemical databases, in-depth information regarding the biological activity, specific experimental

protocols, and associated signaling pathways for this particular compound is not readily

available in the public domain. The information presented herein is based on available

chemical data.

Core Chemical Properties
A clear identification of a chemical entity is fundamental for all research and development

purposes. The key identifiers for 1-Piperidinepentanoic acid are summarized below.

Property Value Source

CAS Number 4766-55-6 MedChemExpress[1]

Molecular Formula C₁₀H₁₉NO₂ MedChemExpress[1]

Molecular Weight 185.26 g/mol MedChemExpress[1]
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It is important to distinguish 1-Piperidinepentanoic acid from its hydrochloride salt, which

possesses a different CAS number (49637-20-9) and molecular weight.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of 1-
Piperidinepentanoic acid are not extensively documented. General synthetic routes for N-

substituted piperidine derivatives are available in the chemical literature and could potentially

be adapted for the synthesis of this compound. However, without specific studies on 1-
Piperidinepentanoic acid, providing a validated experimental protocol is not possible at this

time.

Biological Activity and Signaling Pathways
Currently, there is a notable absence of published research detailing the biological activity or

mechanism of action for 1-Piperidinepentanoic acid. Consequently, no information on its

involvement in specific signaling pathways has been identified. This lack of data prevents the

creation of diagrams illustrating its biological interactions or experimental workflows.

Future Research Directions
The absence of detailed biological data for 1-Piperidinepentanoic acid represents a

knowledge gap. Future research could focus on:

Synthesis and Characterization: Development and publication of a robust, scalable synthetic

route and full analytical characterization.

Biological Screening: Evaluation of its activity across a range of biological targets and cell-

based assays to identify potential therapeutic applications.

Mechanism of Action Studies: In-depth investigation into its molecular targets and the

signaling pathways it may modulate.

Due to the lack of specific information on experimental workflows or signaling pathways for 1-
Piperidinepentanoic acid, the requested visualizations using Graphviz's DOT language could

not be generated. Further research is required to elucidate the biological context of this

compound before such diagrams can be accurately constructed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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